Cas no 2228786-27-2 (O-1-(2,6-difluorophenyl)ethylhydroxylamine)

• Product Name: O-1-(2,6-difluorophenyl)ethylhydroxylamine
• CAS No: 2228786-27-2
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5570235
• PubChem ID: 165616830
• Update Time: 2025-07-25

O-1-(2,6-difluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[1-(2,6-difluorophenyl)ethyl]hydroxylamine
• 2228786-27-2
• EN300-1814883
• O-1-(2,6-difluorophenyl)ethylhydroxylamine

• Inchi： 1S/C8H9F2NO/c1-5(12-11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
• InChI Key： YSRAYOUDTOUJIN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C)ON)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-1-(2,6-difluorophenyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228786-27-2 and Product Name: O-1-(2,6-difluorophenyl)ethylhydroxylamine

The compound with the CAS number 2228786-27-2 and the product name O-1-(2,6-difluorophenyl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of 2,6-difluorophenyl and ethylhydroxylamine moieties in its molecular framework suggests a rich chemical reactivity that could be exploited for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,6-difluorophenyl group in O-1-(2,6-difluorophenyl)ethylhydroxylamine is particularly noteworthy, as it has been shown to modulate the electronic properties of adjacent functional groups, thereby influencing the overall pharmacological activity of the molecule. This characteristic makes it an attractive scaffold for drug design, especially in the context of targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are a class of enzymes that play a pivotal role in cell signaling and are implicated in numerous diseases, including cancer. The ethylhydroxylamine moiety is known to interact with the active sites of kinases, potentially leading to the development of potent inhibitors. Furthermore, the fluorine atoms in the 2,6-difluorophenyl group can enhance the binding affinity by participating in hydrophobic interactions and by influencing the electronic distribution around the active site. This dual functionality makes O-1-(2,6-difluorophenyl)ethylhydroxylamine a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorine atoms can increase the lipophilicity of molecules, improve their bioavailability, and enhance their resistance to metabolic degradation. These properties are particularly valuable in drug development, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The compound with CAS No. 2228786-27-2 embodies these principles, offering a versatile platform for designing next-generation pharmaceuticals.

The synthesis of O-1-(2,6-difluorophenyl)ethylhydroxylamine involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of fluorine atoms into aromatic rings typically requires specialized methodologies, but advances in synthetic chemistry have made these transformations more routine and scalable. This accessibility is crucial for researchers who aim to explore derivatives of this compound and to optimize its pharmacological properties.

In addition to its potential as a kinase inhibitor, O-1-(2,6-difluorophenyl)ethylhydroxylamine may also find applications in other therapeutic areas. For example, its structure suggests that it could interact with other enzyme targets or participate in non-covalent interactions with biological macromolecules. The ability to fine-tune these interactions through structural modifications offers a broad spectrum of possibilities for drug discovery.

The use of computational methods has become increasingly important in evaluating the potential of new compounds like O-1-(2,6-difluorophenyl)ethylhydroxylamine. Molecular modeling techniques can predict how a compound will interact with biological targets at an atomic level, providing valuable insights into its pharmacological activity before expensive experimental trials are conducted. These predictions have been validated by experimental data obtained from various research groups worldwide.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Targeting specific enzymes and receptors with high precision is essential for developing treatments that are both effective and well-tolerated by patients. The unique properties of compounds like O-1-(2,6-difluorophenyl)ethylhydroxylamine make them valuable tools for exploring new therapeutic strategies.

The future prospects for this compound are promising. Ongoing research aims to expand its utility by synthesizing analogs that may exhibit enhanced potency or selectivity. By leveraging modern synthetic techniques and computational methods, scientists hope to unlock new therapeutic possibilities that could benefit patients worldwide.